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Compound of Interest

Compound Name: 5-Methyl-2-nitroanisole

Cat. No.: B1347119

Essential Safety and Handling Guide for 5-Methyl-2-
nitroanisole

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) requirements, and operational and disposal plans for handling 5-Methyl-2-nitroanisole.
It is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical Identifier:

Name: 5-Methyl-2-nitroanisole

CAS Number: 38512-82-2

Molecular Formula: C8HINO3

Molecular Weight: 167.16 g/mol

Hazard Identification and Classification

5-Methyl-2-nitroanisole is classified as harmful if swallowed and causes serious eye irritation.
[1] It is a combustible solid.

GHS Hazard Statements:
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e H302: Harmful if swallowed.[1]

e H319: Causes serious eye irritation.[1]

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when
handling 5-Methyl-2-nitroanisole.
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PPE Category

Specification

Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or
NIOSH (US) approved
standards.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
gloves before use and use
proper glove removal
technique. A complete suit
protecting against chemicals
should be worn. The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.

Handle with gloves. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.

Respiratory Protection

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. If
exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved

respirator.

A NIOSH-approved dust mask
(type N95) is recommended.

Operational and Disposal Plans

Handling and Storage:

o Engineering Controls: Work in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[2]

o Safe Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke when using this product.[1] Wash hands thoroughly after

handling.[1]
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o Storage: Keep the container tightly closed in a dry and well-ventilated place.[3] Store away
from incompatible materials such as strong oxidizing agents and strong bases.

Spill Management:
o Evacuate and Secure: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1]

o Cleanup: Pick up and arrange disposal without creating dust. Sweep up and shovel the
material into a suitable, closed container for disposal.

Disposal:

o Waste Collection: Collect unused or waste 5-Methyl-2-nitroanisole in a suitable, closed,
and properly labeled container.

» Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, regional, and national regulations.[1] Do not release the chemical
into the environment or flush it down the drain.[1]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person into fresh air. If not breathing,
If Inhaled ) o o o
give artificial respiration. Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
In Case of Skin Contact o
a physician.[1]

Rinse thoroughly with plenty of water for at least
In Case of Eye Contact ) o
15 minutes and consult a physician.[1]

Never give anything by mouth to an
If Swallowed unconscious person. Rinse mouth with water.

Consult a physician.[1]
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General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.[1]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-2-
nitroanisole, from preparation to disposal.
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Caption: Workflow for handling 5-Methyl-2-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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